Cas no 895652-94-5 (2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-chlorophenyl)acetamide)

2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-chlorophenyl)acetamide structure
895652-94-5 structure
Product Name:2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-chlorophenyl)acetamide
CAS No:895652-94-5
MF:C25H19ClN2O3
MW:430.882965326309
CID:5768820
PubChem ID:18560085
Update Time:2023-11-21

2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-benzoyl-6-methyl-4-oxoquinolin-1(4H)-yl)-N-(4-chlorophenyl)acetamide
    • 2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-chlorophenyl)acetamide
    • 2-(3-benzoyl-6-methyl-4-oxoquinolin-1-yl)-N-(4-chlorophenyl)acetamide
    • F1609-0033
    • AKOS001819736
    • 895652-94-5
    • Inchi: 1S/C25H19ClN2O3/c1-16-7-12-22-20(13-16)25(31)21(24(30)17-5-3-2-4-6-17)14-28(22)15-23(29)27-19-10-8-18(26)9-11-19/h2-14H,15H2,1H3,(H,27,29)
    • InChI Key: FIDHMLREPWILSK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(CN1C=C(C(C2C=CC=CC=2)=O)C(C2C=C(C)C=CC1=2)=O)=O

Computed Properties

  • Exact Mass: 430.1084202g/mol
  • Monoisotopic Mass: 430.1084202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 722
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 66.5Ų

2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-chlorophenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1609-0033-2μmol
2-(3-benzoyl-6-methyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-chlorophenyl)acetamide
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F1609-0033-1mg
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F1609-0033-2mg
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F1609-0033-3mg
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F1609-0033-4mg
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